Cas no 1221932-57-5 (Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate)

• Product Name: Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate
• CAS No: 1221932-57-5
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD21728847
• CID: 4820350
• PubChem ID: 58470066
• Update Time: 2026-02-27

Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-bromothiazol-2-yl)acetate
• NE57737
• ethyl 2-(5-bromo-1,3-thiazol-2-yl)acetate
• Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate

• MDL： MFCD21728847
• Inchi： 1S/C7H8BrNO2S/c1-2-11-7(10)3-6-9-4-5(8)12-6/h4H,2-3H2,1H3
• InChI Key： MPDHGARSLKKSFU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4

Additional information on Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate

Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate, also known by its CAS No. 1221932-57-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom and an ethyl acetate group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural feature of Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate. Thiazole derivatives are known for their biological activity, including anti-inflammatory, antifungal, and anticancer properties. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. The bromine substituent on the thiazole ring can serve as a site for substitution reactions, enabling the synthesis of derivatives with enhanced bioavailability or selectivity. Additionally, the ethyl acetate group can be modified to introduce additional functional groups, further expanding the scope of its applications.

From a synthetic perspective, Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate can be prepared through a variety of routes. One common method involves the reaction of 5-bromo-thiazole with an appropriate acetylating agent in the presence of a base. This approach not only ensures high yields but also allows for precise control over the substitution pattern on the thiazole ring.

In terms of physical properties, Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate is typically a white crystalline solid with a melting point in the range of 80–85°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-(5-Bromo-1,3-thiazol-2-yl)acetate. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the presence of the bromine atom and the ester group. These findings have implications for its use in designing more efficient catalysts or sensors.

In conclusion, Ethyl 2-(5-Bromo-1,3-thiazol-2-ylium acetate is a multifaceted compound with promising potential in both academic research and industrial applications. Its unique structure, coupled with its reactivity and biological activity, positions it as a valuable tool for chemists and pharmacologists alike. As ongoing research continues to uncover new facets of this compound's properties and applications, its significance in the chemical sciences is likely to grow further.